Cas no 1785138-65-9 (2-(3-Bromophenyl)-2-methoxypropan-1-amine)
2-(3-Bromophenyl)-2-methoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromophenyl)-2-methoxypropan-1-amine
- 1785138-65-9
- EN300-1914678
- 2-(3-Bromophenyl)-2-methoxypropan-1-amine
-
- Inchi: 1S/C10H14BrNO/c1-10(7-12,13-2)8-4-3-5-9(11)6-8/h3-6H,7,12H2,1-2H3
- InChI Key: LLZGDXROOIBABS-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C)(CN)OC
Computed Properties
- Exact Mass: 243.02588g/mol
- Monoisotopic Mass: 243.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.2Ų
2-(3-Bromophenyl)-2-methoxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914678-0.05g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-0.1g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-0.25g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-0.5g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-1.0g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1914678-2.5g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-5.0g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1914678-10.0g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1914678-1g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1914678-5g |
2-(3-bromophenyl)-2-methoxypropan-1-amine |
1785138-65-9 | 5g |
$3396.0 | 2023-09-17 |
2-(3-Bromophenyl)-2-methoxypropan-1-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(3-Bromophenyl)-2-methoxypropan-1-amine
Introduction to 2-(3-Bromophenyl)-2-methoxypropan-1-amine (CAS No. 1785138-65-9)
2-(3-Bromophenyl)-2-methoxypropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1785138-65-9, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 3-bromophenyl group and a methoxypropan-1-amine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methoxy substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.
The 3-bromophenyl group is a key feature of this compound, providing a reactive site for further functionalization. This aromatic ring system is commonly found in various pharmaceuticals, where it contributes to binding affinity and metabolic stability. The bromine atom, in particular, enhances reactivity through electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups at specific positions on the benzene ring. This property is highly valuable in medicinal chemistry, where precise structural modifications can significantly alter biological activity.
On the other hand, the methoxypropan-1-amine moiety introduces a secondary amine functionality with an aliphatic side chain. This structural element is known to influence solubility, pharmacokinetics, and overall bioavailability of drug candidates. The methoxy group further modulates reactivity and can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. Together, these structural components make 2-(3-Bromophenyl)-2-methoxypropan-1-amine a promising building block for drug discovery efforts.
In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of molecules like 2-(3-Bromophenyl)-2-methoxypropan-1-amine. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to rapidly assess potential interactions with biological targets. These methods have been instrumental in identifying novel pharmacophores and optimizing lead compounds for therapeutic applications. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer pathways.
The synthesis of 2-(3-Bromophenyl)-2-methoxypropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds between the phenyl ring and the propanamine backbone. These synthetic strategies align with modern green chemistry principles by minimizing waste and improving atom economy.
One of the most compelling aspects of 2-(3-Bromophenyl)-2-methoxypropan-1-amine is its potential as a scaffold for drug development. Researchers have explored its derivatives as inhibitors of kinases, proteases, and other enzymes relevant to human health conditions. For example, modifications to the amine group have led to compounds with enhanced binding affinity to target proteins without compromising selectivity. Such findings underscore the importance of structural diversity in medicinal chemistry and highlight how small changes can lead to significant therapeutic benefits.
The pharmacokinetic properties of 2-(3-Bromophenyl)-2-methoxypropan-1-amine are also subjects of intense investigation. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are critical for predicting how the compound will behave in vivo and for guiding further optimization efforts. Additionally, preclinical studies have begun to explore its safety profile and potential side effects, ensuring that promising candidates proceed through development with minimal risk.
Looking ahead, the future directions for research involving 2-(3-Bromophenyl)-2-methoxypropan-1-amine are multifaceted. Advances in synthetic methodologies will continue to enable more efficient production scales suitable for industrial applications. Meanwhile, continued exploration of its biological activities will uncover new therapeutic opportunities across various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible medical breakthroughs.
In conclusion,2-(3-Bromophenyl)-2-methoxypropan-1-amine (CAS No. 1785138-65-9) represents a valuable asset in modern drug discovery programs due to its unique structural features and versatile reactivity. Its potential as a scaffold for developing novel therapeutics remains undisputed, supported by both experimental evidence and computational modeling studies. As research progresses,this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.
1785138-65-9 (2-(3-Bromophenyl)-2-methoxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)